molecular formula C33H28O8 B578892 Benzyl beta-L-arabinopyranoside tribenzoate CAS No. 18403-14-0

Benzyl beta-L-arabinopyranoside tribenzoate

Cat. No. B578892
CAS RN: 18403-14-0
M. Wt: 552.579
InChI Key: AZKSRSMFYUUXHN-MKYOLNSUSA-N
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Description

Benzyl beta-L-arabinopyranoside tribenzoate, also known as Benzyl beta-L-arabinopyranoside tribenzoate, is a useful research compound. Its molecular formula is C33H28O8 and its molecular weight is 552.579. The purity is usually 95%.
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properties

CAS RN

18403-14-0

Product Name

Benzyl beta-L-arabinopyranoside tribenzoate

Molecular Formula

C33H28O8

Molecular Weight

552.579

IUPAC Name

[(3S,4S,5R,6S)-4,5-dibenzoyloxy-6-phenylmethoxyoxan-3-yl] benzoate

InChI

InChI=1S/C33H28O8/c34-30(24-15-7-2-8-16-24)39-27-22-38-33(37-21-23-13-5-1-6-14-23)29(41-32(36)26-19-11-4-12-20-26)28(27)40-31(35)25-17-9-3-10-18-25/h1-20,27-29,33H,21-22H2/t27-,28-,29+,33-/m0/s1

InChI Key

AZKSRSMFYUUXHN-MKYOLNSUSA-N

SMILES

C1C(C(C(C(O1)OCC2=CC=CC=C2)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5

synonyms

Benzyl β-L-arabinopyranoside tribenzoate

Origin of Product

United States

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